Cas no 87361-86-2 (1H-Pyrrolo[2,3-f]quinoline-3-aceticacid)

1H-Pyrrolo[2,3-f]quinoline-3-aceticacid structure
87361-86-2 structure
Product Name:1H-Pyrrolo[2,3-f]quinoline-3-aceticacid
CAS No:87361-86-2
MF:C13H10N2O2
MW:226.230702877045
CID:708782
PubChem ID:136229060
Update Time:2025-04-19

1H-Pyrrolo[2,3-f]quinoline-3-aceticacid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-f]quinoline-3-aceticacid
    • 1H-Pyrrolo[2,3-f]quinoline-3-aceticacid(9CI)
    • 2-(1H-pyrrolo[2,3-f]quinolin-3-yl)acetic acid
    • 87361-86-2
    • DTXSID20668545
    • (1H-Pyrrolo[2,3-f]quinolin-3-yl)acetic acid
    • Inchi: 1S/C13H10N2O2/c16-12(17)6-8-7-15-13-9(8)3-4-11-10(13)2-1-5-14-11/h1-5,7,14H,6H2,(H,16,17)
    • InChI Key: PDOGNPOBQINZPQ-UHFFFAOYSA-N
    • SMILES: OC(CC1=CN=C2C3=CC=CNC3=CC=C21)=O

Computed Properties

  • Exact Mass: 226.074
  • Monoisotopic Mass: 226.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 1.1
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